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Understanding Pre-Harvest Intervals (PHI)

The Preharvest Interval (PHI) is the legally mandated waiting period between the final pesticide

application and crop harvest. Adhering to the PHI is critical, as it allows pesticide residues to dissipate to

levels at or below established Maximum Residue Limits (MRLs), ensuring food safety and trade compliance

[1].

For the acaricide hexythiazox, specific PHIs are set by regulatory authorities and are dependent on the crop,

application rate, and local environmental conditions. The following section summarizes available data from

scientific studies.

Hexythiazox Residue Data & Pre-Harvest Intervals

The tables below consolidate key findings from a study on hexythiazox dissipation in greenhouse-grown

vegetables, which can inform PHI recommendations [2].

Table 1: Dissipation Kinetics and Proposed PHIs for Hexythiazox in Greenhouse Conditions
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Crop Application Dose (g a.i./ha) Half-life (Days) Pre-Harvest Interval (PHI) in Days

Tomato 50 1.47 3.79

Tomato 100 1.47 7.41

Cucumber 50 2.41 7.42

Cucumber 100 2.41 11.78

Pepper 50 1.81 5.24

Pepper 100 1.81 9.33

Table 2: Terminal Residues and Dietary Risk Assessment

Crop
Application Dose (g
a.i./ha)

Residue at Shortest PHI
(mg/kg)

Chronic Hazard Quotient
(%HQ)

Tomato 50 Data not specified < 100%

Tomato 100 Data not specified < 100%

Cucumber 50 Data not specified < 100%

Cucumber 100 Data not specified < 100%

Pepper 50 Data not specified < 100%

Pepper 100 Data not specified < 100%

Key Insights from the Data:

Dose Dependency: PHIs are longer for higher application doses (100 g a.i./ha) compared to the

recommended dose (50 g a.i./ha) [2].
Crop Variability: Dissipation rates vary by crop, with tomatoes showing the fastest degradation

(shortest half-life) [2].
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Risk Assessment: The chronic dietary risk was determined to be minimal for all crops and doses, as

the Hazard Quotient (%HQ) was significantly below the 100% threshold [2].

Detailed Experimental Protocol for Residue Analysis

For monitoring hexythiazox residues, a robust methodology is essential. The following protocol is adapted

from published studies using a modified QuEChERS approach coupled with LC-MS/MS [2].

Field Sampling

Cold Transport & Storage (-20°C)

Sample Preparation

QuEChERS Extraction

LC-MS/MS Analysis

Data Validation

Click to download full resolution via product page

Figure 1: Workflow for the analysis of hexythiazox residues in crop samples.
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Field Sampling and Study Design

Application: Apply commercial hexythiazox (e.g., 10% WP) at the recommended (50 g a.i./ha) and
a double rate (100 g a.i./ha) during the fruiting stage [2].

Sampling Schedule: Collect triplicate crop samples (2-3 kg each) at critical time points: 2 hours (0-
day), and 1, 3, 7, 10, and 14 days after application [2].

Handling: Immediately freeze samples at -20°C after collection to preserve residue integrity [2].

Sample Preparation and Extraction (QuEChERS)

Homogenization: Thaw samples and chop into small pieces (2-3 cm segments) [2].
Extraction: Weigh 15 g of homogenized sample into a 50 mL centrifuge tube. Add 15 mL of

acetonitrile and shake vigorously for 1 minute [2].
Partitioning: Add a salt mixture (e.g., 6 g MgSO₄, 1.5 g NaCl) to separate water from the organic

phase. Shake immediately and centrifuged [2].
Clean-up: Transfer the supernatant to a tube containing cleanup sorbents (e.g., 150 mg PSA, 25 mg

MWCNTs). Shake and centrifuged to obtain a clean extract for analysis [2].

Instrumental Analysis (LC-MS/MS)

Chromatography: Use a C18 reverse-phase column. The mobile phase is a gradient of (A) water

and (B) methanol or acetonitrile, both containing 0.1% formic acid [2].
Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode for

high selectivity and sensitivity. The specific transitions for hexythiazox should be optimized [2].
Method Validation: The method must be validated for linearity, accuracy (recovery %), precision

(RSD %), and sensitivity (LOD and LOQ) according to SANTE/11312/2021 guidelines [2].

PHI Determination & Risk Assessment

Kinetics Modeling: Fit residue data to first-order kinetic models to calculate the dissipation half-life

[2].
PHI Calculation: The PHI is the time required for the residue level to decline to the established MRL

for that crop [2].
Dietary Risk: Calculate the Hazard Quotient (%HQ) by comparing the estimated daily intake with the

Acceptable Daily Intake (ADI). An %HQ < 100% indicates acceptable risk [2].
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Additional Considerations for Researchers

Post-Harvest Washing: Simple rinsing under tap water for 2-5 minutes can significantly reduce
surface residues (up to 86.76% in tomatoes), though it may not always bring levels below MRLs for

all crops [2].
Regulatory Status: Hexythiazox is approved for use in many countries, but MRLs and specific

authorized uses can differ. The EPA and EFSA have conducted extensive reviews and established
tolerances [3] [4].

Analytical Flexibility: While LC-MS/MS is the gold standard, validated HP-TLC and RP-HPLC
methods also exist for determining hexythiazox in complex matrices like tomatoes, offering cost-

effective alternatives [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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